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Compound Name: Sulfo-Cyanine5 NHS ester
Cat. No.: B15998049
Get Quote
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For Immediate Release

This technical guide provides an in-depth overview of the chemical and spectral properties of
Sulfo-Cyanine5 (Sulfo-Cy5) N-hydroxysuccinimide (NHS) ester, a widely utilized fluorescent
dye in biological research and drug development. This document, tailored for researchers,
scientists, and drug development professionals, details the dye's structure, key quantitative
data, and a comprehensive protocol for its application in protein labeling.

Core Chemical and Physical Properties

Sulfo-Cyanine5 NHS ester is a water-soluble, amine-reactive fluorescent dye belonging to the
cyanine family. Its key characteristics are summarized in the table below, providing a quick
reference for experimental planning and execution. The presence of sulfonate groups
enhances its water solubility, making it particularly suitable for labeling sensitive biomolecules
in aqueous environments without the need for organic co-solvents.[1]
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Property Value Reference(s)
Molecular Formula Css6HaoN3NaO10S:2 [2][3]
Molecular Weight ~761.8 g/mol [2]
Appearance Dark blue powder [1]

Good in water, DMSO, and

Solubilit 1

Y DMF ]
Excitation Maximum (Aex) ~646 nm [4][5]
Emission Maximum (Aem) ~662 nm [415]
Molar Extinction Coefficient (g) ~271,000 cm~tM—1 [4115]
Fluorescence Quantum Yield

~0.28 [4]

(P)
Purity >95% [6]

-~ Store at -20°C, protected from
Storage Conditions ) ) [5]
light and moisture

Chemical Structure

The chemical structure of Sulfo-Cyanine5 NHS ester features a polymethine chain connecting
two indolenine rings, which are substituted with sulfonate groups to confer water solubility. The
N-hydroxysuccinimide ester group provides reactivity towards primary amines, enabling
covalent labeling of proteins and other biomolecules.
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Chemical Structure of Sulfo-Cyanine5 NHS ester
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Caption: Chemical structure of Sulfo-Cyanine5 NHS ester.
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Experimental Protocol: Protein Labeling

The following protocol provides a detailed methodology for the covalent labeling of proteins
with Sulfo-Cyanine5 NHS ester. This procedure is optimized for antibodies but can be
adapted for other proteins.

1. Reagent Preparation:
e Protein Solution:

o Dissolve the protein in an amine-free buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3-9.0)
at a concentration of 2-10 mg/mL.[2][4]

o If the protein is in a buffer containing primary amines (e.g., Tris or glycine), it must be
dialyzed against the labeling buffer before use.[4]

e Dye Stock Solution:

o Immediately before use, dissolve the Sulfo-Cyanine5 NHS ester in anhydrous dimethyl
sulfoxide (DMSO) or dimethylformamide (DMF) to a concentration of 10 mg/mL.[4]

2. Labeling Reaction:

o Molar Ratio: A starting molar excess of 10:1 (dye:protein) is recommended. This ratio may
need to be optimized for different proteins.[2][4]

e Procedure:

o Add the calculated volume of the dye stock solution to the protein solution.

o Mix gently and incubate for 60 minutes at room temperature, protected from light.[2][4]
3. Purification of the Conjugate:

* Remove unreacted dye using a desalting column (e.g., Sephadex G-25) or through dialysis.

[2]14]

o Equilibrate the column with an appropriate buffer (e.g., PBS, pH 7.2-7.4).[4]
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Apply the reaction mixture to the column and collect the fractions. The first colored band to
elute will be the labeled protein.[4]

4. Characterization of the Conjugate (Degree of Labeling):

Measurement: Measure the absorbance of the purified conjugate at 280 nm (Azso) and ~646
nm (Amax).[2]

Calculation: The Degree of Labeling (DOL), which represents the average number of dye
molecules per protein molecule, can be calculated using the following formula:

DOL = (Amax x €_protein) / [(Azso - (Amax x CF)) x €_dye]
Where:

o Amax = Absorbance of the conjugate at the Amax of the dye.

[e]

Azs0 = Absorbance of the conjugate at 280 nm.

o

€_protein = Molar extinction coefficient of the protein at 280 nm (e.g., 210,000 M~1cm~1 for
19G).

o

€_dye = Molar extinction coefficient of Sulfo-Cy5 at its Amax (~271,000 M~1cm~1).[4]

[¢]

CF = Correction factor (Azso of the free dye / Amax Of the free dye). The correction factor
for Sulfo-Cyanine5 is approximately 0.04.[4]

Experimental Workflow

The following diagram illustrates the key stages of the protein labeling and purification process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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